Cas no 899724-99-3 ((4-methylphenyl)carbamoylmethyl 3-acetylindolizine-1-carboxylate)

• Product Name: (4-methylphenyl)carbamoylmethyl 3-acetylindolizine-1-carboxylate
• CAS No: 899724-99-3
• MF: C₂₀H₁₈N₂O₄
• MW: 350.367925167084
• CID: 5439686
• PubChem ID: 18591717
• Update Time: 2025-06-12

(4-methylphenyl)carbamoylmethyl 3-acetylindolizine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-[(4-Methylphenyl)amino]-2-oxoethyl 3-acetyl-1-indolizinecarboxylate
• AKOS024480050
• [2-(4-methylanilino)-2-oxoethyl] 3-acetylindolizine-1-carboxylate
• 2-oxo-2-(p-tolylamino)ethyl 3-acetylindolizine-1-carboxylate
• F3167-0045
• VU0511828-1
• [(4-methylphenyl)carbamoyl]methyl 3-acetylindolizine-1-carboxylate
• 899724-99-3
• (4-methylphenyl)carbamoylmethyl 3-acetylindolizine-1-carboxylate

• Inchi： 1S/C20H18N2O4/c1-13-6-8-15(9-7-13)21-19(24)12-26-20(25)16-11-18(14(2)23)22-10-4-3-5-17(16)22/h3-11H,12H2,1-2H3,(H,21,24)
• InChI Key： VSIQZDFLIIOXIU-UHFFFAOYSA-N
• SMILES： O(CC(NC1C=CC(C)=CC=1)=O)C(C1C=C(C(C)=O)N2C=CC=CC2=1)=O

Computed Properties

• Exact Mass: 350.12665706g/mol
• Monoisotopic Mass: 350.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 76.9Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 12.57±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Indolizines

Additional information on (4-methylphenyl)carbamoylmethyl 3-acetylindolizine-1-carboxylate

Research Briefing on (4-methylphenyl)carbamoylmethyl 3-acetylindolizine-1-carboxylate (CAS: 899724-99-3)

The compound (4-methylphenyl)carbamoylmethyl 3-acetylindolizine-1-carboxylate (CAS: 899724-99-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the indolizine core of this compound as a promising scaffold for drug development. The presence of the 3-acetyl and carbamoylmethyl groups enhances its reactivity and binding affinity to various biological targets. Researchers have successfully synthesized this compound using a multi-step process involving the condensation of 3-acetylindolizine-1-carboxylic acid with (4-methylphenyl)carbamoylmethyl chloride, followed by purification and characterization using advanced spectroscopic techniques such as NMR and mass spectrometry.

In vitro studies have demonstrated that (4-methylphenyl)carbamoylmethyl 3-acetylindolizine-1-carboxylate exhibits potent inhibitory activity against several enzymes involved in inflammatory pathways, including cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). These findings suggest its potential as a dual inhibitor for the treatment of inflammatory diseases such as arthritis and asthma. Additionally, preliminary cytotoxicity assays indicate selective activity against certain cancer cell lines, warranting further investigation into its anticancer properties.

Pharmacokinetic studies have revealed favorable absorption and distribution profiles for this compound, with moderate plasma protein binding and good metabolic stability. However, challenges remain in optimizing its bioavailability and minimizing potential off-target effects. Computational modeling and structure-activity relationship (SAR) studies are currently underway to design derivatives with improved pharmacological properties.

In conclusion, (4-methylphenyl)carbamoylmethyl 3-acetylindolizine-1-carboxylate represents a promising candidate for further drug development, particularly in the areas of inflammation and oncology. Future research should focus on elucidating its mechanism of action, conducting in vivo efficacy studies, and exploring its potential in combination therapies. The ongoing advancements in synthetic methodologies and biological evaluations underscore the importance of this compound in the evolving landscape of medicinal chemistry.